
A Comprehensive Technical Guide to the Safety of Dotriacontan

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dotriacontane-d66

Cat. No.: B3029326 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding of the safety and handling of chemical compounds is p

depth overview of the safety data for Dotriacontane-d66, a deuterated long-chain alkane. The information is compiled from its Safety Data Sheet (SD

presented in a clear and accessible format to support laboratory safety and experimental design.

Chemical and Physical Properties
Dotriacontane-d66 is the deuterated form of dotriacontane, a 32-carbon linear hydrocarbon.[1] While specific experimental data for the deuterated va

non-deuterated counterpart provide a close approximation.

Property Value Source

Chemical Formula C32D66 CDN Isotopes

CAS Number 62369-68-0 CDN Isotopes[2]

Molecular Weight 517.27 g/mol LGC Standards[3]

Physical State Solid CDN Isotopes[2]

Appearance White flakes or powder Alfa Aesar MSDS[4], ChemicalBoo

Melting Point 67 - 72 °C / 152.6 - 161.6 °F Fisher Scientific[6]

Boiling Point 467 °C / 872.6 °F @ 760 mmHg Fisher Scientific[6]

Solubility Insoluble in water Cheméo[7]

Stability Stable under recommended storage conditions C/D/N Isotopes[8], Cosmo Bio US

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), Dotriacontane-d66 is not classified as a hazardou
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Hazard Classification GHS Category

Acute Toxicity Not classified

Skin Corrosion/Irritation Not classified

Serious Eye Damage/Irritation Not classified

Respiratory or Skin Sensitization Not classified

Germ Cell Mutagenicity Not classified

Carcinogenicity Not classified

Reproductive Toxicity Not classified

Specific Target Organ Toxicity (Single Exposure) Not classified

Specific Target Organ Toxicity (Repeated Exposure) Not classified

Aspiration Hazard Not classified

Label Elements:

Pictograms: None[2]

Signal Word: None[2]

Hazard Statements: None[2]

Precautionary Statements: None[2]

Handling, Storage, and First Aid
While not classified as hazardous, proper laboratory practices should always be observed when handling Dotriacontane-d66.

Handling and Storage Workflow
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Handling

Storage

Start Handling

Avoid contact with skin and eyes

Avoid formation of dust and aerosols

Use in a well-ventilated area or fume hood

Handling Complete

Store Compound

After Use

Store at room temperature

Keep in a dry place

Keep container tightly closed

Properly Stored

Click to download full resolution via product page

Workflow for handling and storage of Dotriacontane-d66.

First Aid Measures[2]

Eye Contact: Flush eyes with water as a precaution.

Skin Contact: Wash off with soap and plenty of water.

Inhalation: If breathed in, move person into fresh air. If not breathing, give artificial respiration.

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
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In all cases of exposure, it is advised to consult a physician.[2]

Experimental Protocols
While specific experimental protocols for Dotriacontane-d66 are not widely published, its primary use is as an isotopically labelled internal standard i

mass spectrometry-based methods for the quantification of long-chain alkanes.

A general experimental workflow for using Dotriacontane-d66 as an internal standard is outlined below.

General Experimental Workflow for Quantification using Dotriacontane-d66

Sample Preparation

Analysis

Quantification

Prepare biological or environmental sample

Spike sample with known amount of Dotriacontane-d66

Extract lipids/alkanes

Analyze by GC-MS or LC-MS

Detect analyte and internal standard

Calculate peak area ratio of analyte to internal standard

Determine concentration from calibration curve

Final Concentration

Click to download full resolution via product page

General workflow for using Dotriacontane-d66 as an internal standard.

Toxicological Information
No acute toxicity information is available for this product.[6] The toxicological properties have not been fully investigated.[6] However, for the non-deut

mice has been reported as 100 mg/kg.[4][5] It is important to note that this route of administration is not typical for occupational exposure. The produc

chronic, carcinogenic, mutagenic, or reproductive toxic effects have been reported.[9]

Ecological Information
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The product is not soluble in water and will spread on aquatic surfaces.[9] Bioaccumulation in aquatic organisms may occur.[9] Large emissions shou

environmental agencies.[9]

Disposal Considerations
Dispose of this material in accordance with all applicable local, state, and federal regulations. It is recommended to keep the compound in suitable, cl

This technical guide provides a summary of the available safety data for Dotriacontane-d66. Researchers and laboratory personnel should always co

Safety Data Sheet from their supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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